Cas no 1849445-98-2 (benzyl (S)-1-(4-bromophenyl)ethylcarbamate)

• Product Name: benzyl (S)-1-(4-bromophenyl)ethylcarbamate
• CAS No: 1849445-98-2
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 6079488
• PubChem ID: 97267843
• Update Time: 2025-10-24

benzyl (S)-1-(4-bromophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (S)-1-(4-bromophenyl)ethylcarbamate
• Carbamic acid, N-[(1S)-1-(4-bromophenyl)ethyl]-, phenylmethyl ester
• EN300-6298084
• SCHEMBL21404926
• benzyl N-[(1S)-1-(4-bromophenyl)ethyl]carbamate
• 1849445-98-2

• Inchi： 1S/C16H16BrNO2/c1-12(14-7-9-15(17)10-8-14)18-16(19)20-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,18,19)/t12-/m0/s1
• InChI Key： BVJWRQFRIPSXMB-LBPRGKRZSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H](C1=CC=C(Br)C=C1)C

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 463.1±38.0 °C(Predicted)
• pka: 11.73±0.46(Predicted)

Additional information on benzyl (S)-1-(4-bromophenyl)ethylcarbamate

Comprehensive Overview of Benzyl (S)-1-(4-Bromophenyl)ethylcarbamate (CAS No. 1849445-98-2)

Benzyl (S)-1-(4-bromophenyl)ethylcarbamate (CAS No. 1849445-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This chiral carbamate derivative features a 4-bromophenyl group, which enhances its reactivity and utility in asymmetric synthesis. The compound's S-configuration at the chiral center makes it particularly valuable for enantioselective reactions, a growing area of interest in drug development and material science.

In recent years, the demand for chiral intermediates like benzyl (S)-1-(4-bromophenyl)ethylcarbamate has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, including potential candidates for central nervous system (CNS) disorders and anti-inflammatory agents. The bromine substituent in its structure also offers opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

The compound's stability under various conditions and its compatibility with green chemistry principles have also made it a subject of interest in sustainable synthesis. With the rise of AI-driven drug discovery, computational tools are being employed to predict the reactivity and optimization pathways for derivatives of benzyl (S)-1-(4-bromophenyl)ethylcarbamate. This aligns with the broader trend of integrating machine learning and high-throughput screening to accelerate research timelines.

From a commercial perspective, CAS No. 1849445-98-2 is often sought after by suppliers and contract research organizations (CROs) specializing in custom synthesis and scale-up processes. Its applications extend beyond pharmaceuticals to include agrochemicals and advanced materials, where its chiral properties can influence product performance. As regulatory frameworks evolve, the compound's compliance with REACH and other global standards further enhances its marketability.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of benzyl (S)-1-(4-bromophenyl)ethylcarbamate is critical. Recent publications have highlighted its potential as a catalytic ligand or protecting group in multi-step syntheses. Additionally, its X-ray crystallography data and NMR spectra are frequently referenced in academic studies, underscoring its importance in method development.

In summary, benzyl (S)-1-(4-bromophenyl)ethylcarbamate (CAS No. 1849445-98-2) represents a compelling case study in the intersection of chiral chemistry, drug discovery, and sustainable innovation. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued relevance in the scientific community.